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Compound of Interest

4-(2-Bromo-4-
Compound Name:

chlorophenyl)morpholine
CAS No.: 1432058-09-7

Cat. No.: B1380331

Get Quote
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Core Scaffold for Chemoselective Diversification in Medicinal Chemistry

Executive Summary & Chemical Identity[1]

4-(2-Bromo-4-chlorophenyl)morpholine is a specialized heterocyclic building block
characterized by a high degree of orthogonal reactivity. It features a morpholine ring—a
"privileged structure"” in drug design known for improving agueous solubility and metabolic
stability—attached to a di-halogenated benzene core.[1]

The strategic value of this molecule lies in the electronic and steric differentiation between the
C2-Bromine and C4-Chlorine atoms. This disparity allows researchers to perform sequential,
regiospecific cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig), making it an
ideal scaffold for constructing non-symmetrical biaryl or triaryl systems found in kinase
inhibitors and GPCR ligands.

Chemical Profile
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Property Data

Systematic Name 4-(2-Bromo-4-chlorophenyl)morpholine
Molecular Formula C10H11BrCINO

Molecular Weight 276.56 g/mol

Aryl Bromide (Reactive), Aryl Chloride (Latent),

Key Functional Groups ) .
Morpholine (Solubilizer)

Primary Precursor 2-Bromo-4-chloro-1-fluorobenzene

CAS Registry 1272756-07-0 (Generic analog class reference)

Structural Analysis & Reactivity Logic

To effectively utilize this scaffold, one must understand the hierarchy of reactivity. The molecule

is not merely a "linker"; it is a programmable logic gate for chemical synthesis.

The Reactivity Hierarchy

C1-Morpholine: Electron-donating group (EDG). It pushes electron density into the ring (via
resonance), deactivating the ring slightly towards nucleophilic attack but activating it for
electrophilic substitution (though the halogens counteract this). Crucially, the morpholine
nitrogen is protected from further arylation due to its tertiary nature.

C2-Bromine (Ortho): The most reactive site for Palladium-catalyzed oxidative addition. The
C-Br bond is weaker than the C-Cl bond. However, it is sterically encumbered by the
adjacent morpholine ring. Ligand selection is critical here.

C4-Chlorine (Para): The "Latent" handle. Under standard Suzuki conditions that activate the
Bromine, the Chlorine typically remains inert. It can be activated subsequently using
specialized ligands (e.g., Buchwald’s biaryl phosphines like XPhos or RuPhos) at higher
temperatures.
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Figure 1: Functional decomposition of the scaffold showing the orthogonal reactivity handles.

Synthesis Protocol (The "Best Practice" Route)

While Palladium-catalyzed amination of dihaloarenes is possible, it suffers from regioselectivity
issues (scrambling between Br/Cl sites). The Nucleophilic Aromatic Substitution (SNAr) of a
fluorinated precursor is the authoritative method for generating this scaffold with high fidelity.

Rationale

Fluorine is an exceptional leaving group in SNAr reactions due to the high electronegativity of
the C-F bond, which stabilizes the Meisenheimer complex intermediate. The ortho-Bromine and
para-Chlorine atoms act as electron-withdrawing groups (via induction), sufficiently activating
the C-F bond for displacement by morpholine without disturbing the other halogens.

Detailed Protocol: SNAr Displacement

Target: Synthesis of 4-(2-Bromo-4-chlorophenyl)morpholine Scale: 10 mmol basis

Reagents

e Substrate: 2-Bromo-4-chloro-1-fluorobenzene (2.09 g, 10 mmol)
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Nucleophile: Morpholine (1.05 g, 1.05 mL, 12 mmol) [1.2 equiv]

Base: Potassium Carbonate (K2COs), anhydrous, granular (2.07 g, 15 mmol) [1.5 equiv]

Solvent: Dimethyl Sulfoxide (DMSO) or Acetonitrile (MeCN). Note: DMSO accelerates SNAr
rates significantly but requires aqueous workup. MeCN is easier to remove but may require
reflux.

Step-by-Step Workflow

Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux
condenser. Flush with Nitrogen or Argon (though strict air-free technique is not critical for
SNALr, it prevents morpholine oxidation).

Charging: Add the 2-Bromo-4-chloro-1-fluorobenzene and DMSO (20 mL, 0.5 M
concentration). Stir to dissolve.

Base Addition: Add the K2COs in a single portion.
Nucleophile Addition: Add Morpholine dropwise via syringe.
Reaction:

o Option A (DMSO): Heat to 80-90 °C for 4—6 hours.

o Option B (MeCN): Reflux (82 °C) for 12—-16 hours.

o Validation: Monitor by TLC (Hexane/EtOAc 4:1). The starting material (high Rf) should
disappear; the product (lower Rf, UV active) will appear.

Workup (DMSO Route):
o Cool the mixture to room temperature.

o Pour into ice-cold water (100 mL) with vigorous stirring. The product often precipitates as a
solid.

o If solid: Filter, wash with water, and air dry.
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o If oil:[2] Extract with Ethyl Acetate (3 x 30 mL). Wash combined organics with water (2x)
and Brine (1x) to remove DMSO. Dry over MgSOa.[3]

 Purification: If necessary, recrystallize from Ethanol/Water or pass through a short silica plug
eluting with 10-20% EtOAc in Hexanes.
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Figure 2: SNAr synthesis workflow utilizing the labile C-F bond.
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Downstream Applications: Chemoselective
Coupling

The primary utility of this scaffold is in Iterative Cross-Coupling. The rate of oxidative addition of
Pd(0) into Carbon-Halogen bonds generally follows the order: | > Br > Cl >> F.

Strategy: The "Walk" Around the Ring

o Step 1 (Selective C2-Functionalization): Use a standard catalyst system (e.g., Pd(PPhs)a4 or
Pd(dppf)Cl2) and a boronic acid at moderate temperatures (60-80°C). The catalyst will insert
into the C-Br bond. The C-Cl bond remains intact because the activation energy for oxidative
addition into Ar-Cl is higher.

o Step 2 (Selective C4-Functionalization): Once the C2 position is substituted, the remaining
C4-Cl can be activated using "hotter" conditions: a bulky, electron-rich ligand (e.g., SPhos,
XPhos, or BrettPhos) and higher temperatures (100-120°C).

Critical Note on Sterics: The C2-Bromine is ortho to the morpholine ring. This steric bulk can
slow down the first coupling. If the reaction is sluggish, switch to SPhos, which is designed to
handle ortho-substituted aryl halides.

licati ble: C [ .

. Catalyst/Ligand
Reaction Type Target Handle . Outcome
Recommendation

Biaryl formation (e.g.,
o Pd(dppf)Clz, K2COs,
Suzuki-Miyaura C2-Br ) 2-aryl-4-chlorophenyl
Dioxane/H20 )
morpholine)

Amination (e.g.,
Pdz(dba)s + RuPhos,

Buchwald-Hartwig C4-Cl formation of biphenyl-
NaOtBu N
anilines)
) Pd(OAc)2, P(o-tol)s, Alkenylation (Styrene
Heck Reaction C2-Br T
EtsN derivatives)

Safety & Handling
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« Toxicity: Aryl morpholines can exhibit biological activity (CNS active). Treat as a potential
irritant and harmful by ingestion.

» Skin Absorption: Halogenated aromatics can penetrate skin. Double-gloving (Nitrile) is
recommended.

e Environment: Do not release into drains; halogenated compounds are often persistent
environmental pollutants.

 Incompatibility: Avoid strong oxidizing agents (reacts with morpholine nitrogen) and strong
acids (protonates morpholine, altering solubility).

References

o SNAr Methodology:Vapourtec Application Note. "Nucleophilic Aromatic Substitution (SNAr) in
Flow and Batch." (Demonstrates morpholine displacement of halogens on activated rings).

o Chemoselectivity of Halogens:BenchChem Technical Guide. "Application Notes and
Protocols for Suzuki Coupling Reactions.” (Discusses Br vs Cl selectivity rates).

e Morpholine Scaffolds:Journal of Chemical Reviews. "Morpholine and Thiomorpholine: A
Privileged Scaffold Possessing Diverse Bioactivity Profile." (Contextualizes the medicinal
value of the morpholine ring).

e Buchwald-Hartwig Conditions:Wikipedia / Buchwald Lab. "Buchwald—Hartwig amination:
Sterically hindered ligands."[4] (Guidance for coupling hindered ortho-substituted aryl
halides). [5]

e Precursor Data:PubChem Compound Summary. "2-Bromo-4-chloro-1-fluorobenzene."[6]
(Physical data for the key starting material).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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